Cas no 2114242-33-8 (Ethyl 2-amino-4-(piperidin-1-yl)benzoate)

Ethyl 2-amino-4-(piperidin-1-yl)benzoate is a benzoate derivative featuring both an amino group and a piperidine substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural framework is advantageous for constructing heterocyclic compounds, particularly in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further functionalization. The piperidine moiety contributes to potential pharmacological activity, often explored in CNS-targeting agents. This compound is valued for its synthetic flexibility, serving as a key precursor in medicinal chemistry for the design of novel therapeutic candidates. High purity and well-defined reactivity ensure consistent performance in research applications.

Ethyl 2-amino-4-(piperidin-1-yl)benzoate structure

2114242-33-8 structure

Product Name:Ethyl 2-amino-4-(piperidin-1-yl)benzoate

CAS No:2114242-33-8

MF:C₁₄H₂₀N₂O₂

MW:248.320803642273

CID:6512265

PubChem ID:152574233

Update Time:2025-05-25

Ethyl 2-amino-4-(piperidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- 2114242-33-8
- EN300-1154021
- ethyl 2-amino-4-(piperidin-1-yl)benzoate
- Ethyl 2-amino-4-(piperidin-1-yl)benzoate
- Inchi： 1S/C14H20N2O2/c1-2-18-14(17)12-7-6-11(10-13(12)15)16-8-4-3-5-9-16/h6-7,10H,2-5,8-9,15H2,1H3
- InChI Key： YSDCJYASVLWMOS-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=CC=1N)N1CCCCC1)=O

Computed Properties

Exact Mass: 248.152477885g/mol
Monoisotopic Mass: 248.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 55.6Å²

Ethyl 2-amino-4-(piperidin-1-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1154021-1.0g	ethyl 2-amino-4-(piperidin-1-yl)benzoate	2114242-33-8		1g	$0.0	2023-06-09

Ethyl 2-amino-4-(piperidin-1-yl)benzoate Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on Ethyl 2-amino-4-(piperidin-1-yl)benzoate

Ethyl 2-amino-4-(piperidin-1-yl)benzoate: A Comprehensive Overview

Ethyl 2-amino-4-(piperidin-1-yl)benzoate, identified by the CAS number 2114242-33-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a benzoate ring substituted with an amino group at position 2 and a piperidine ring at position 4. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and material science.

The synthesis of Ethyl 2-amino-4-(piperidin-1-yl)benzoate involves a series of well-established organic reactions. The starting material is typically a benzoic acid derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the amino and piperidine groups. The esterification step, where the carboxylic acid is converted into an ethyl ester, is crucial for enhancing the compound's solubility and bioavailability. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses of this compound.

One of the most promising applications of Ethyl 2-amino-4-(piperidin-1-yl)benzoate lies in its potential as a pharmacological agent. The presence of the piperidine ring, a common motif in many bioactive compounds, suggests that this molecule may exhibit interesting biological activities. For instance, studies have shown that similar compounds can act as inhibitors of certain enzymes or receptors, making them candidates for drug development against diseases such as cancer or neurodegenerative disorders.

Recent research has also explored the use of Ethyl 2-amino-4-(piperidin-1-yl)benzoate in materials science. Its ability to form stable crystalline structures makes it a potential candidate for applications in organic electronics or as a component in advanced materials. Researchers have investigated its electronic properties and have found that it exhibits semiconductor-like behavior under certain conditions.

In terms of toxicity and safety, preliminary studies indicate that Ethyl 2-amino-4-(piperidin-1-yl)benzoate has a relatively low toxicity profile. However, further research is needed to fully understand its effects on human health and the environment. Regulatory agencies require comprehensive toxicological evaluations before this compound can be approved for widespread use.

The future outlook for Ethyl 2-amino-4-(piperidin-1-yli benzoate is bright, with ongoing research exploring its potential in various fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this versatile compound. As our understanding of its properties continues to grow, so too will its role in advancing science and technology.